Cas no 391867-87-1 (2-(2,4-dichlorophenoxy)-N-(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 391867-87-1
• MF: C₁₈H₁₆Cl₂N₂O₃S
• MW: 411.302241325378
• CID: 5970580
• PubChem ID: 2403007
• Update Time: 2025-07-15

2-(2,4-dichlorophenoxy)-N-(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• Acetamide, 2-(2,4-dichlorophenoxy)-N-(6-ethoxy-3-methyl-2(3H)-benzothiazolylidene)-
• 391867-87-1
• 2-(2,4-dichlorophenoxy)-N-[(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• F0466-0071
• AKOS034462217
• SR-01000444310-1
• AKOS024578169
• Z56864297
• 2-(2,4-dichlorophenoxy)-N-(6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)acetamide
• SR-01000444310
• Oprea1_535285
• AKOS001039867
• 2-(2,4-dichlorophenoxy)-N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)acetamide
• (Z)-2-(2,4-dichlorophenoxy)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• Inchi： 1S/C18H16Cl2N2O3S/c1-3-24-12-5-6-14-16(9-12)26-18(22(14)2)21-17(23)10-25-15-7-4-11(19)8-13(15)20/h4-9H,3,10H2,1-2H3
• InChI Key： IRTHNXSNEZWZIU-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(OCC)C=C2S1)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 410.0258689g/mol
• Monoisotopic Mass: 410.0258689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 566.9±60.0 °C(Predicted)
• pka: -0.27±0.20(Predicted)

Additional information on 2-(2,4-dichlorophenoxy)-N-(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Recent Advances in the Study of 2-(2,4-dichlorophenoxy)-N-(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS: 391867-87-1)

The compound 2-(2,4-dichlorophenoxy)-N-(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS: 391867-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and dichlorophenoxy moiety, exhibits promising biological activities, particularly in the context of antimicrobial and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key breakthroughs in the study of this compound is its demonstrated efficacy against a range of Gram-positive and Gram-negative bacteria. In vitro studies have shown that 391867-87-1 disrupts bacterial cell membrane integrity, leading to cell lysis and death. Additionally, its synergistic effects with conventional antibiotics have been investigated, suggesting its potential as an adjunct therapy in combating antibiotic-resistant strains. The compound's low cytotoxicity to mammalian cells further enhances its appeal as a candidate for antimicrobial drug development.

In the realm of oncology, 391867-87-1 has shown inhibitory effects on several cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway, characterized by cytochrome c release and caspase-3 activation. Furthermore, its ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, underscores its potential as a multi-targeted anticancer agent. Ongoing research aims to improve its bioavailability and reduce off-target effects through structural modifications and formulation strategies.

The synthesis of 391867-87-1 has also been a focal point of recent research. Novel synthetic routes have been developed to enhance yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Advances in catalytic methods and solvent systems have significantly improved the scalability of its production, paving the way for large-scale manufacturing and clinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of 391867-87-1. Pharmacokinetic studies reveal limited oral bioavailability, necessitating the exploration of alternative delivery systems such as nanoparticles or prodrug formulations. Additionally, comprehensive toxicological assessments are required to ensure safety and efficacy in vivo. Collaborative efforts between academia and industry are crucial to address these hurdles and accelerate the compound's progression from bench to bedside.

In conclusion, 2-(2,4-dichlorophenoxy)-N-(2Z)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual antimicrobial and anticancer properties, coupled with advances in synthetic chemistry, position it as a versatile candidate for further development. Future research should prioritize translational studies to unlock its full therapeutic potential and address existing limitations.